![molecular formula C12H19ClFN B6171475 (2-fluoroethyl)[(2,4,5-trimethylphenyl)methyl]amine hydrochloride CAS No. 2639449-33-3](/img/no-structure.png)
(2-fluoroethyl)[(2,4,5-trimethylphenyl)methyl]amine hydrochloride
Overview
Description
2-(Fluoroethyl)[(2,4,5-trimethylphenyl)methyl]amine hydrochloride, also known as FETMA hydrochloride, is a synthetic organic compound with a wide range of applications in scientific research. It is a derivative of the amine group and is used in various laboratory experiments due to its unique chemical structure and properties. FETMA hydrochloride is a colorless solid with a molecular weight of 242.74 g/mol and a melting point of 97-99°C. This compound is widely used in the field of medicinal chemistry, biochemistry, and pharmacology due to its high solubility and stability.
Mechanism of Action
(2-fluoroethyl)[(2,4,5-trimethylphenyl)methyl]amine hydrochloride hydrochloride is an inhibitor of the enzyme adenylate cyclase, which is involved in the regulation of cellular processes such as cell growth, differentiation, and metabolism. The compound binds to the active site of the enzyme, blocking its activity and preventing the formation of cyclic AMP (cAMP). This inhibition of adenylate cyclase activity has been shown to have a wide range of effects on cellular processes, including the regulation of gene expression, cell proliferation, and apoptosis.
Biochemical and Physiological Effects
(2-fluoroethyl)[(2,4,5-trimethylphenyl)methyl]amine hydrochloride hydrochloride has been shown to have a wide range of biochemical and physiological effects. The inhibition of adenylate cyclase activity has been shown to have anti-inflammatory, anti-cancer, and anti-diabetic effects. In addition, (2-fluoroethyl)[(2,4,5-trimethylphenyl)methyl]amine hydrochloride hydrochloride has been shown to have a protective effect against oxidative stress, as well as a protective effect against the development of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
(2-fluoroethyl)[(2,4,5-trimethylphenyl)methyl]amine hydrochloride hydrochloride is a widely used compound in laboratory experiments due to its unique properties. It is highly soluble in water, making it ideal for use in aqueous solutions. It is also relatively stable, making it suitable for use in long-term experiments. However, (2-fluoroethyl)[(2,4,5-trimethylphenyl)methyl]amine hydrochloride hydrochloride is not suitable for use in experiments involving high temperatures, as it may decompose at temperatures above 100°C.
Future Directions
(2-fluoroethyl)[(2,4,5-trimethylphenyl)methyl]amine hydrochloride hydrochloride has a wide range of applications in scientific research, and there are many potential future directions for its use. These include the development of novel drugs and pharmaceuticals, the study of enzyme inhibition and its effects on cellular processes, and the study of its effects on the development of neurodegenerative diseases. In addition, (2-fluoroethyl)[(2,4,5-trimethylphenyl)methyl]amine hydrochloride hydrochloride could be used in the development of new treatments for cancer, diabetes, and other diseases. Finally, (2-fluoroethyl)[(2,4,5-trimethylphenyl)methyl]amine hydrochloride hydrochloride could be used in the development of new methods for the synthesis of organic compounds.
Synthesis Methods
(2-fluoroethyl)[(2,4,5-trimethylphenyl)methyl]amine hydrochloride hydrochloride can be synthesized using a variety of methods. The most common method of synthesis is through the reaction of 2-fluoroethanol and 2,4,5-trimethylphenylmethyl chloride in the presence of a base such as potassium carbonate or sodium hydroxide. This reaction produces a white crystalline solid, which is then purified by recrystallization. The purified product is then hydrolyzed to produce (2-fluoroethyl)[(2,4,5-trimethylphenyl)methyl]amine hydrochloride hydrochloride.
Scientific Research Applications
(2-fluoroethyl)[(2,4,5-trimethylphenyl)methyl]amine hydrochloride hydrochloride is widely used in scientific research due to its unique properties. It is used in various laboratory experiments such as the synthesis of organic compounds, the study of enzyme kinetics and protein-ligand interactions, and the study of enzyme inhibition. It is also used in the synthesis of drugs and pharmaceuticals, as well as in the study of biochemical pathways.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2-fluoroethyl)[(2,4,5-trimethylphenyl)methyl]amine hydrochloride involves the reaction of 2-fluoroethylamine with 2,4,5-trimethylbenzyl chloride in the presence of a base to form the desired product. The amine hydrochloride salt is then formed by reacting the amine with hydrochloric acid.", "Starting Materials": [ "2-fluoroethylamine", "2,4,5-trimethylbenzyl chloride", "Base (e.g. sodium hydroxide)", "Hydrochloric acid" ], "Reaction": [ "Step 1: 2-fluoroethylamine is added to a solution of the base in an appropriate solvent (e.g. ethanol) and stirred at room temperature.", "Step 2: 2,4,5-trimethylbenzyl chloride is added dropwise to the reaction mixture and stirred for several hours at room temperature or heated to reflux.", "Step 3: The reaction mixture is quenched with water and extracted with an organic solvent (e.g. ethyl acetate).", "Step 4: The organic layer is dried over anhydrous sodium sulfate and concentrated under reduced pressure to yield the crude product.", "Step 5: The crude product is dissolved in an appropriate solvent (e.g. ethanol) and treated with hydrochloric acid to form the amine hydrochloride salt.", "Step 6: The amine hydrochloride salt is filtered, washed with a suitable solvent (e.g. diethyl ether), and dried under vacuum to yield the final product." ] } | |
CAS RN |
2639449-33-3 |
Product Name |
(2-fluoroethyl)[(2,4,5-trimethylphenyl)methyl]amine hydrochloride |
Molecular Formula |
C12H19ClFN |
Molecular Weight |
231.7 |
Purity |
95 |
Origin of Product |
United States |
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